Cas no 90151-04-5 (Benzaldehyde, 4-hydroxy-2-nitro-)

Benzaldehyde, 4-hydroxy-2-nitro- structure

90151-04-5 structure

Product Name:Benzaldehyde, 4-hydroxy-2-nitro-

CAS No:90151-04-5

Molecular Formula:C₇H₅NO₄

Molecular Weight:167.118901968002

MDL:MFCD18397317

CID:793113

PubChem ID:586137

Benzaldehyde, 4-hydroxy-2-nitro- Properties

Names and Identifiers

- Benzaldehyde, 4-hydroxy-2-nitro-
- 4-?hydroxy-?2-?nitroBenzaldehyde
- 4-HYDROXY-2-NITROBENZALDEHYDE
- 4-Hydroxy-2-nitrobenzaldehyde (ACI)
- SCHEMBL2002544
- DA-23104
- JS-3016
- 4-Hydroxy-2-nitrobenzaldehyde
- 2-nitro-4-hydroxybenzaldehyde
- MFCD18397317
- DTXSID80342950
- AKOS024053711
- C77050
- 90151-04-5
- CS-0133797
- 4-Hydroxy-2-nitrobenzaldehyde #
- +Expand
- MDL： MFCD18397317
- InChIKey： PTVFUHTYJLKEDZ-UHFFFAOYSA-N
- Inchi： 1S/C7H5NO4/c9-4-5-1-2-6(10)3-7(5)8(11)12/h1-4,10H
- SMILES： O=CC1C([N+](=O)[O-])=CC(O)=CC=1

Computed Properties

Exact Mass: 167.02185764g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 167.02185764g/mol
Heavy Atom Count: 12
Complexity: 188
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Topological Polar Surface Area: 83.1Å²

Benzaldehyde, 4-hydroxy-2-nitro- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006IU3-250mg	4-Hydroxy-2-nitrobenzaldehyde	90151-04-5	95%	250mg	$55.00	2024-04-20
A2B Chem LLC	AD03547-250mg	4-Hydroxy-2-nitrobenzaldehyde	90151-04-5	95%	250mg	$50.00	2024-05-20
Aaron	AR006J2F-1g	4-Hydroxy-2-nitrobenzaldehyde	90151-04-5	97%	1g	$340.00
abcr	AB514769-250 mg	4-Hydroxy-2-nitrobenzaldehyde; .	90151-04-5		250MG	€157.80	2022-07-29
Ambeed	A588841-250mg	4-Hydroxy-2-nitrobenzaldehyde	90151-04-5	95%	250mg	$68.0	2024-05-28
Chemenu	CM117332-1g	4-Hydroxy-2-nitrobenzaldehyde	90151-04-5	95%	1g	$292
eNovation Chemicals LLC	D751617-1g	4-Hydroxy-2-nitrobenzaldehyde	90151-04-5	95+%	1g	$290	2022-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1204437-250mg	4-Hydroxy-2-nitrobenzaldehyde	90151-04-5	95%	250mg	￥432.00	2024-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H70750-5g	4-Hydroxy-2-nitrobenzaldehyde	90151-04-5	95%	5g	¥4747.0	2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H899896-1g	4-Hydroxy-2-nitrobenzaldehyde	90151-04-5	≥95%	1g	1,577.70

Benzaldehyde, 4-hydroxy-2-nitro- Synthesis

Synthetic Circuit 1

123-08-0

90151-04-5

Reaction Conditions

1.1 Reagents: Methanesulfonic anhydride , Phosphonium, triphenyl(phenylmethyl)-, nitrate (1:1) ; 20 min, rt

Reference

: A fast and mild method for nitration of aromatic rings

Hajipour, Abdol R.; Ruoho, Arnold E., Phosphorus, 2004, 179(2), 221-226

Synthetic Circuit 2

90792-80-6

90151-04-5

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Diethyl ether , Water

Reference

: Indole derivatives. XVI. Synthesis of 6- and 4-substituted tryptamines

Suvorov, N. N.; Fedotova, M. V.; Orlova, L. M.; Ogareva, O. B., Zhurnal Obshchei Khimii, 1962, 32, 2358-65

Synthetic Circuit 3

123-08-0

90151-04-5

Reaction Conditions

1.1 Reagents: Phosphorus pentoxide , Silica ; 30 s, rt
1.2 Reagents: Nitric acid ; 3 min, rt

Reference

: Nitric acid in the presence of P2O5 supported on silica gel - a useful reagent for nitration of aromatic compounds under solvent-free conditions

Hajipour, Abdol Reza; Ruoho, Arnold E., Tetrahedron Letters, 2005, 46(48), 8307-8310

Synthetic Circuit 4

123-08-0

90151-04-5

Reaction Conditions

1.1 Reagents: Sulfuric acid , Thiourea, nitrate (1:1) Solvents: Water ; 0 °C; 0 °C → rt; 5.0 h, rt

Reference

: The novel usage of thiourea nitrate in aryl nitration

Meng, Ge; Zheng, Mei-Lin; Zheng, A-Qun; Wang, Mei; Shi, Juan, Chinese Chemical Letters, 2014, 25(1), 87-89

Synthetic Circuit 5

123-08-0

90151-04-5

3011-34-5

Reaction Conditions

1.1 Reagents: Nitrogen dioxide

Reference

: Gas/Solid Reactions with Nitrogen Dioxide

Kaupp, Gerd; Schmeyers, Jens, Journal of Organic Chemistry, 1995, 60(17), 5494-503

Benzaldehyde, 4-hydroxy-2-nitro- Raw materials

Benzaldehyde, 4-hydroxy-2-nitro- Preparation Products

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90151-04-5 (Benzaldehyde, 4-hydroxy-2-nitro-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:90151-04-5)Benzaldehyde, 4-hydroxy-2-nitro-

Purity:99%

Quantity:5g

Price($):561.0